Cas no 7467-76-7 ( )

  structure
  structure
Product name: 
CAS No:7467-76-7
MF:C13H17NO6
MW:283.277184247971
CID:979804
PubChem ID:343943

  Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(ethoxycarbonyl)-1,4-dimethylpyrrole-2-carboxylic acid
    • AC1L7ZG2
    • NSC400570
    • NSC-400570
    • 7467-76-7
    • 3,5-Bis(ethoxycarbonyl)-1,4-dimethyl-1H-pyrrole-2-carboxylic acid
    • DTXSID10322149
    • DS-004648
    • 3,5-bis(ethoxycarbonyl)-1,4-dimethyl-pyrrole-2-carboxylic acid
    •  
    • Inchi: InChI=1S/C13H17NO6/c1-5-19-12(17)8-7(3)9(13(18)20-6-2)14(4)10(8)11(15)16/h5-6H2,1-4H3,(H,15,16)
    • InChI Key: WNFIYVGMYNHTAP-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N(C(=C1C)C(=O)OCC)C)C(=O)O

Computed Properties

  • Exact Mass: 283.10561
  • Monoisotopic Mass: 283.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.27
  • Boiling Point: 435.5°C at 760 mmHg
  • Flash Point: 217.2°C
  • Refractive Index: 1.534
  • PSA: 94.83
  • LogP: 1.38510

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